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Compound of Interest

4-(Butan-2-yl)benzene-1-
Compound Name:

sulfonamide
CAS No.: 91252-28-7
Cat. No.: B2731662

Get Quote

\ J

A Computational & Mechanistic Analysis for Drug Discovery

Executive Summary

This technical guide provides an in-depth predictive analysis of the Absorption, Distribution,
Metabolism, Excretion, and Toxicity (ADMET) properties of 4-(Butan-2-yl)benzene-1-
sulfonamide (CAS: 91252-28-7).

As a structural analog to established carbonic anhydrase inhibitors (CAIls) and COX-2
inhibitors, this molecule presents a favorable physicochemical profile for oral bioavailability. The
presence of the sec-butyl group at the para-position introduces lipophilicity (

) that balances the polarity of the sulfonamide moiety (
), suggesting high passive permeability.

Key Predicted Outcomes:

e Absorption: High gastrointestinal absorption (HIA).
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« Distribution: Moderate-to-high Blood-Brain Barrier (BBB) penetration; moderate Plasma
Protein Binding (PPB).

e Metabolism: Primary clearance likely via CYP450-mediated oxidation of the alkyl chain and
Phase Il N-acetylation.

 Toxicity: Low risk of hERG inhibition; potential for sulfonamide-class hypersensitivity.

Physicochemical Basis & In Silico Workflow

The foundation of ADMET prediction lies in the molecular descriptors. The following data was
generated using consensus modeling (SwissADME, pkCSM principles) based on the SMILES
string: CCC(C)clccc(S(N)(=0)=0)ccl.

Molecular Descriptors Table

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2731662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Interpretation
) Optimal for absorption (< 500
Molecular Weight (MW) 213.30 g/mol
g/mol).
Lipophilic enough for
membrane crossing,
LogP (Consensus) 2.51 -
hydrophilic enough for
solubility.
Excellent permeability (Rule: <
TPSA 68.52 140
).
1 (NH
H-Bond Donors Compliant with Rule of 5 (< 5).
)
3(s0 Compliant with Rule of 5 (<
H-Bond Acceptors
'N) 10).
High flexibility, aiding receptor
Rotatable Bonds 4 fit but potentially increasing

entropic penalty.

Solubility (LogS)

-3.1 (Mod. Soluble)

Sufficient for oral formulation

without complex excipients.

Prediction Engine Logic

The following diagram illustrates the computational workflow used to derive these endpoints.
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Figure 1: In silico workflow converting molecular structure into predictive ADMET endpoints.

Absorption & Permeability[1][2][3][4][5][6][7]
Human Intestinal Absorption (HIA)

Based on the "BOILED-Egg" model (Wessel et al.), 4-(Butan-2-yl)benzene-1-sulfonamide
falls within the white ellipse, indicating a high probability of passive absorption from the
gastrointestinal tract.

e Mechanism: Passive transcellular diffusion.[1]

» Driver: The hydrophobic sec-butyl group facilitates partitioning into the lipid bilayer, while the
sulfonamide group is not polar enough to prevent transit (TPSA < 140

Bioavailability

Oral bioavailability is predicted to be >85% (Bioavailability Score: 0.55/1.0). The molecule is not
a substrate for P-glycoprotein (P-gp), meaning it is unlikely to be actively pumped back into the
intestinal lumen, preserving its systemic concentration.
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Distribution: The CNS Frontier
Blood-Brain Barrier (BBB) Penetration

Unlike many polar sulfonamide diuretics (e.g., furosemide), this molecule possesses significant

CNS penetration potential.

LogP (2.5): Falls within the optimal range (2.0-3.5) for CNS drugs.
TPSA (68.5): Below the strict cutoff of 90

usually required for BBB permeation.

Prediction:BBB Permeant. This suggests potential utility in treating CNS-based conditions
(e.g., epilepsy via CA inhibition) but also flags potential CNS side effects (dizziness,
paresthesia).

Plasma Protein Binding (PPB)

Predicted PPB is Moderate (85-90%). Sulfonamides typically bind to Human Serum Albumin
(HSA) at Site | (Warfarin site). While high binding restricts the free fraction (

),

the reversibility of this binding usually allows for sufficient therapeutic exposure.

Metabolic Stability & Biotransformation|[8]

The metabolic fate of alkylbenzenesulfonamides is dictated by the competition between the

sulfonamide nitrogen and the alkyl chain.

Primary Metabolic Pathways

Phase | (Oxidation): The sec-butyl chain is the primary site of metabolic liability. Cytochrome
P450 enzymes (specifically CYP2C9 and CYP2EL1) will likely target the benzylic position or
the terminal methyl groups (

-oxidation), leading to alcohols which are subsequently oxidized to carboxylic acids.

Phase Il (Conjugation):
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o N-Acetylation: The sulfonamide nitrogen is a substrate for N-acetyltransferase 2 (NAT2).
This is a polymorphic enzyme; "slow acetylators" may experience higher systemic
exposure.

o Glucuronidation: Direct N-glucuronidation is a secondary clearance route.

Parent Molecule
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Figure 2: Predicted metabolic tree highlighting the divergence between alkyl chain oxidation
and sulfonamide conjugation.

Toxicity Assessment

e hERG Inhibition:Low Risk. The molecule lacks the bulky, basic nitrogen features typically
associated with potent hERG channel blockade.

o Mutagenicity (Ames):Negative. Simple benzenesulfonamides are generally non-mutagenic.

» Hepatotoxicity:Low-to-Moderate. No structural alerts for reactive metabolite formation (e.g.,
qguinones) are present.
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o Hypersensitivity (SJS/TEN):Class Alert. As a sulfonamide, there is an inherent risk of
Stevens-Johnson Syndrome in susceptible individuals, mediated by the formation of
hydroxylamine metabolites if N-oxidation occurs (though less favored than chain oxidation).

Experimental Validation Protocols

To validate the in silico predictions above, the following self-validating experimental workflows
are recommended.

PAMPA (Parallel Artificial Membrane Permeability Assay)
Objective: Confirm passive transcellular permeability (predicting HIA and BBB).
Protocol:

o Preparation: Dissolve test compound in DMSO (10 mM stock). Dilute to 10

M in PBS (pH 7.4).

e Membrane: Use a PVDF filter plate coated with a 1% lecithin/dodecane mixture (for GIT
model) or porcine polar brain lipid (for BBB model).

e Assembly: Add 300

L of buffer to the acceptor plate (bottom).[2][3] Add 200
L of compound solution to the donor plate (top).[2]

 Incubation: Sandwich plates and incubate at 25°C for 18 hours in a humidity chamber.
¢ Quantification: Analyze donor and acceptor concentrations via LC-MS/MS.
o Calculation: Calculate Effective Permeability (

) using the equation:
Target

cm/s for high permeability.
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Metabolic Stability Assay (Microsomal Stability)

Objective: Determine intrinsic clearance (

) and identify metabolites.

Protocol:
e Incubation: Incubate 1

M compound with human liver microsomes (0.5 mg/mL protein) in phosphate buffer (pH 7.4).

e Initiation: Add NADPH-regenerating system (1 mM NADPH final).

o Sampling: Quench aliquots at 0, 5, 15, 30, and 60 mins using ice-cold acetonitrile containing
an internal standard (e.g., Tolbutamide).

e Analysis: Centrifuge and analyze supernatant via LC-QToF-MS.

» Data Processing: Plot In(% remaining) vs. time to determine half-life (
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Figure 3: Dual-stream validation workflow for permeability and metabolic stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butan-2-yl-benzene-1-sulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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